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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzophenone

Cat. No.: B023384

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 2-Amino-5-nitrobenzophenone (CAS No. 1775-95-7). Adherence to these
procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)

The primary defense against exposure to 2-Amino-5-nitrobenzophenone is the consistent
and correct use of appropriate PPE. The following equipment is mandatory when handling this

compound.

Table 1: Required Personal Protective Equipment
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Protection Type Specification Rationale

Tightly fitting safety goggles ) )
o7 i ) Protects against dust particles
) with side-shields conforming to )
Eye and Face Protection and splashes, preventing eye
EN 166 (EU) or NIOSH (US)

standards.

irritation.

- Gloves: Compatible
chemical-resistant gloves (e.g.,
) ] Nitrile rubber). - Clothing: Prevents skin contact, which
Skin Protection ) ) o
Fire/flame resistant and can cause irritation.
impervious clothing, such as a

lab coat.

A full-face respirator is required o ]
) o Protects against inhalation of
) ) if exposure limits are exceeded ]
Respiratory Protection o dust, which may cause
or if irritation or other ) T
_ respiratory irritation.
symptoms are experienced.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 2-Amino-5-nitrobenzophenone is crucial to minimize risk.
The following workflow must be followed:

Step 1: Preparation and Engineering Controls

o Ensure adequate ventilation in the work area. Use of a chemical fume hood is strongly
recommended.

» Verify that an eyewash station and safety shower are readily accessible.
o Assemble all necessary equipment and reagents before handling the compound.
Step 2: Donning PPE

» Put on all required PPE as specified in Table 1 before entering the designated handling area.
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Step 3: Weighing and Transfer
e Handle 2-Amino-5-nitrobenzophenone as a powder. Avoid creating dust.

o Use a contained system (e.g., a glove box or ventilated balance enclosure) for weighing and
transferring the solid.

 |f a contained system is not available, perform these tasks in a fume hood with the sash at
the lowest practical height.

Step 4: Post-Handling

e Thoroughly wash hands and any exposed skin with soap and water after handling.
o Decontaminate all work surfaces and equipment used.

Step 5: Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep the container locked up and away from incompatible materials.

Disposal Plan

Proper disposal of 2-Amino-5-nitrobenzophenone and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

¢ \Waste Classification: This material should be treated as hazardous waste.

o Container Disposal: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations.

e Spill Management:
o In case of a spill, avoid dust formation.

o Wear full PPE, including respiratory protection.
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o Carefully sweep up the spilled material and place it in a suitable, labeled container for
disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Amino-5-nitrobenzophenone.

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Formula C13H10N203 ChemScene
Molecular Weight 242.23 g/mol ChemScene
Appearance Yellow powder Fisher Scientific
Melting Point 166-168 °C Sigma-Aldrich
Autoignition Temperature 470°C /878 °F Fisher Scientific

Occupational Exposure Limits
(OEL)

No data available Fisher Scientific

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 2-Amino-5-
nitrobenzophenone.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b023384?utm_src=pdf-body
https://www.benchchem.com/product/b023384?utm_src=pdf-body
https://www.benchchem.com/product/b023384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Ensure Adequate Ventilation
(Fume Hood)

l

Verify Eyewash & Safety Shower Access

l

Assemble Equipment

Handling
y

Don PPE
(Goggles, Gloves, Lab Coat)

l

Weigh & Transfer in
Contained System

l

Perform Experiment

AN

NVaste Generation

Post-Handling \Disposal

Decontaminate Work Area

. Treat as Hazardous Waste
& Equipment

l

Dispose of Container & Contents
per Regulations

Wash Hands Thoroughly

Store in Tightly Closed Container

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b023384?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Amino-5-
nitrobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023384#personal-protective-equipment-for-handling-
2-amino-5-nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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